Cas no 2060033-33-0 (3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid)

3-(tert-Butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid is a specialized cyclobutane derivative featuring both tert-butoxy and Boc-protected amino functional groups. This compound is particularly valuable in synthetic organic chemistry, where its sterically hindered tert-butoxy groups enhance stability and selectivity in reactions. The Boc-protected amine offers orthogonal protection, enabling controlled deprotection under mild acidic conditions, which is advantageous in peptide synthesis and medicinal chemistry applications. The cyclobutane scaffold contributes to conformational rigidity, making it useful for studying structure-activity relationships. Its carboxylic acid moiety further allows for versatile derivatization, facilitating its use as a building block in complex molecule assembly. This compound is suited for researchers requiring precise control over reactivity and protection strategies.
3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid structure
2060033-33-0 structure
Product Name:3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid
CAS No:2060033-33-0
MF:C14H25NO5
MW:287.352004766464
MDL:MFCD30477057
CID:5183265
PubChem ID:125425781
Update Time:2025-10-28

3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-(1,1-dimethylethoxy)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid
    • MDL: MFCD30477057
    • Inchi: 1S/C14H25NO5/c1-12(2,3)19-9-7-14(8-9,10(16)17)15-11(18)20-13(4,5)6/h9H,7-8H2,1-6H3,(H,15,18)(H,16,17)
    • InChI Key: NGHAQCTYHFTPBM-UHFFFAOYSA-N
    • SMILES: C1(NC(OC(C)(C)C)=O)(C(O)=O)CC(OC(C)(C)C)C1

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3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid Related Literature

Additional information on 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2060033-33-0)

3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2060033-33-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This cyclobutane derivative is characterized by its unique structural features, including a tert-butoxy group and a carboxylic acid moiety, which make it a valuable intermediate in the synthesis of complex molecules. The compound's CAS number 2060033-33-0 is often searched by researchers and chemists seeking high-purity reagents for drug discovery and development.

In recent years, the demand for cyclobutane-based compounds has surged due to their potential applications in designing novel therapeutics. The tert-butoxy and carboxyl functionalities in this molecule provide excellent solubility and stability, making it a preferred choice for synthetic routes. Researchers frequently inquire about the synthesis of 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid, its spectroscopic data, and its role in peptide mimetics. These queries reflect the growing interest in leveraging this compound for advanced biomedical applications.

The compound's molecular weight and structural formula are critical parameters for chemists working on structure-activity relationship (SAR) studies. Its cyclobutane ring is particularly noteworthy, as it introduces conformational rigidity, which is highly desirable in drug design. Online searches often include terms like "buy 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid" or "suppliers of CAS 2060033-33-0," indicating a robust market for this chemical. Additionally, the compound's HPLC purity and storage conditions are frequently discussed topics in scientific forums.

From an industrial perspective, 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid is often utilized in the production of protease inhibitors and enzyme modulators. Its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a staple in laboratories focused on bioconjugation and drug delivery systems. The compound's NMR spectra and mass spectrometry data are also widely sought after, as they are essential for quality control and regulatory compliance.

Environmental and safety considerations are another area of interest for users researching CAS No. 2060033-33-0. While the compound is not classified as hazardous, proper handling protocols, such as the use of personal protective equipment (PPE), are recommended. Searches related to "MSDS for 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid" highlight the importance of safety data sheets in laboratory settings. Furthermore, the compound's biodegradability and ecotoxicity profiles are subjects of ongoing research, aligning with the global push for sustainable chemistry practices.

In conclusion, 3-(tert-butoxy)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2060033-33-0) is a versatile and highly functionalized compound with broad applications in pharmaceutical and chemical research. Its unique properties, combined with the increasing demand for cyclobutane derivatives, position it as a key player in the development of next-generation therapeutics. Whether you are a synthetic chemist, a pharmaceutical researcher, or a supplier, understanding the nuances of this compound is essential for leveraging its full potential.

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